molecular formula C10H6FNO5 B13194272 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

Cat. No.: B13194272
M. Wt: 239.16 g/mol
InChI Key: KLLPFZFLRHGULN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Key Nomenclature Features:

  • Positional numbering : The fluorine substituent is located at position 7 on the benzene ring, while the dioxo groups occupy positions 2 and 4 of the oxazine moiety.
  • Functional groups : The acetic acid side chain is attached to position 3 of the benzoxazine core via a methylene bridge.
  • Stereoelectronic descriptors : The "3,4-dihydro-2H" designation indicates partial saturation of the oxazine ring, with hydrogen atoms at positions 3 and 4.

Isomeric possibilities arise from:

  • Regioisomerism : Alternative substitution patterns of fluorine (e.g., at position 6 or 8) or dioxo groups.
  • Tautomerism : Keto-enol equilibria involving the 2,4-dioxo system, though the diketo form is stabilized by conjugation.

Comparatively, derivatives such as ethyl 2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate demonstrate how minor changes in substituent position (1,4- vs. 1,3-oxazine) and side-chain functionalization alter nomenclature.

Crystallographic Analysis and Conformational Dynamics

X-ray diffraction studies of analogous benzoxazine derivatives reveal critical insights into the molecular geometry and packing interactions of this compound.

Crystallographic Parameters:

Feature Observation Source Reference
Bond lengths C-O (1.36 Å), C-N (1.45 Å) in oxazine
Dihedral angles 12.5° between benzene and oxazine planes
Hydrogen bonding O-H···O (2.62 Å) stabilizing crystal packing

The molecule adopts a planar conformation in the solid state, with the acetic acid side chain oriented perpendicular to the benzoxazine core to minimize steric hindrance. Quantum mechanical calculations (B3LYP/6-311++G(d,p)) identify five low-energy conformers in the gas phase, differing in:

  • Rotation of the acetic acid moiety relative to the oxazine ring.
  • Puckering distortions of the partially saturated dihydrooxazine system.

Notably, the crystalline conformation corresponds to the global energy minimum , stabilized by intermolecular hydrogen bonds and antiparallel dipole stacking.

Comparative Structural Analysis with Related Benzoxazine Derivatives

Structural variations among benzoxazine derivatives significantly influence their electronic profiles and intermolecular interactions.

Substituent Effects on Molecular Properties:

Derivative Key Structural Features Impact on Properties
2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid - 7-F substituent
- 2,4-diketo system
- Acetic acid side chain
- Enhanced electrophilicity
- Increased hydrogen-bonding capacity
Ethyl 2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate - 1,4-oxazine orientation
- Ester side chain
- Reduced polarity
- Altered metabolic stability
2-(2,4-Dioxo-1,3-benzothiazin-3-yl)acetic acid - Thiazine core
- Sulfur atom at position 1
- Increased lipophilicity
- Altered redox potential

The 7-fluoro substituent in the target compound induces a strong electron-withdrawing effect, polarizing the benzene ring and increasing the acidity of the acetic acid moiety (predicted pKa ≈ 3.1). This contrasts with methyl-substituted analogs (e.g., 4-methyl-3,4-dihydro-2H-benzo[b]oxazin-3-yl derivatives ), where alkyl groups enhance lipophilicity but reduce hydrogen-bonding potential.

The 2,4-dioxo system creates a conjugated π-network that stabilizes the oxazine ring through resonance delocalization, as evidenced by shortened C=O bond lengths (1.22 Å vs. 1.36 Å for single C-O). This feature is absent in monoketo derivatives like 3-oxo-3,4-dihydro-2H-1,4-benzoxazines , which exhibit greater conformational flexibility.

Properties

Molecular Formula

C10H6FNO5

Molecular Weight

239.16 g/mol

IUPAC Name

2-(7-fluoro-2,4-dioxo-1,3-benzoxazin-3-yl)acetic acid

InChI

InChI=1S/C10H6FNO5/c11-5-1-2-6-7(3-5)17-10(16)12(9(6)15)4-8(13)14/h1-3H,4H2,(H,13,14)

InChI Key

KLLPFZFLRHGULN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)OC(=O)N(C2=O)CC(=O)O

Origin of Product

United States

Preparation Methods

General Synthetic Approach

The synthesis of this compound generally involves a multi-step process starting from fluorinated pyrimidine or phenol derivatives, followed by cyclization and functional group transformations to install the acetic acid moiety.

A representative and documented synthetic route includes:

  • Step 1: Preparation of the fluorinated benzoxazine core
    Typically, this involves the reaction of 5-fluoro-1,3-bis(hydroxymethyl)pyrimidine or a related fluorinated phenol derivative with an acyl chloride such as furan-2-carbonyl chloride under basic conditions to form the benzoxazine ring system.

  • Step 2: Cyclocondensation and ring closure
    Intramolecular cyclization is promoted under reflux conditions in solvents like methyl isobutyl ketone or mixed solvents (acetone/methanol), yielding the 3,4-dihydro-2H-1,3-benzoxazin-3-yl intermediate.

  • Step 3: Introduction of the acetic acid side chain
    This is commonly achieved via esterification or nucleophilic substitution reactions where the acetic acid functionality is appended at the 3-position of the benzoxazine ring.

  • Step 4: Purification and crystallization
    The final product is isolated as colorless needle-like crystals after recrystallization from mixed solvents such as acetone and methanol, ensuring high purity and yield.

Alternative Synthetic Routes and Methodologies

  • Mannich Condensation
    The Mannich reaction is a classical method to synthesize 3,4-dihydro-2H-1,3-benzoxazines by condensation of substituted phenols, formaldehyde, and amines. While this method is more common for non-fluorinated benzoxazines, it can be adapted for fluorinated derivatives by using appropriately substituted starting materials.

  • Intramolecular Cyclocondensation of Azido and Acetylenic Precursors
    Advanced synthetic strategies involve palladium-copper catalyzed C-C bond formation followed by intramolecular cycloaddition of aromatic azides with internal alkynes to form benzoxazine derivatives. This method allows for structural diversification and may be applicable to fluorinated analogues.

  • Reduction of Nitro Ethers
    Nitro ether intermediates, prepared by alkylation of potassium nitrophenoxides, can be reduced under Fe/AcOH or Zn/NH4Cl conditions to yield benzoxazinones, which can be further functionalized to the target compound.

Comparative Analysis of Preparation Methods

Preparation Method Key Features Advantages Limitations References
Reaction of fluorinated pyrimidine with acyl chloride Multi-step, base-mediated cyclization High specificity, suitable for fluorinated substrates Requires careful control of reaction conditions
Mannich Condensation One-pot condensation of phenol, formaldehyde, amine Simple, solvent or solventless options Possible oligomer formation, lower yield with fluorinated phenols
Palladium-copper catalyzed cycloaddition Catalytic, allows complex ring formation Structural diversity, mild conditions Requires metal catalysts, more complex setup
Reduction of Nitro Ethers Reduction of nitro intermediates to benzoxazinones Moderate yields, straightforward reduction Multi-step, moderate yields

Reaction Conditions and Optimization

  • Solvents: Common solvents include methyl isobutyl ketone, acetone, methanol, dioxane/water, or solventless melt conditions, chosen based on solubility and environmental considerations.

  • Temperature: Reflux conditions are typical for cyclization steps; melt conditions or lower temperatures may be used in Mannich reactions to minimize byproducts.

  • Catalysts and Bases: Basic conditions (e.g., sodium bicarbonate) facilitate cyclization; metal catalysts (Pd, Cu) are used in advanced cycloaddition methods.

  • Purification: Recrystallization from mixed solvents yields high-purity crystalline products.

Characterization and Analytical Data

  • Spectroscopic Techniques:

    • Nuclear Magnetic Resonance (NMR) confirms the chemical structure and purity.
    • Infrared Spectroscopy (IR) identifies characteristic functional groups such as carbonyl and fluorine substituents.
    • Mass spectrometry and elemental analysis further validate molecular composition.
  • Physical Properties:

    • The compound typically crystallizes as colorless needle-like crystals.
    • Molecular weight: 239.16 g/mol.
    • Molecular formula: C10H6FNO5.

Summary and Outlook

The preparation of 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid involves sophisticated synthetic routes tailored to incorporate fluorine and the acetic acid moiety into the benzoxazine scaffold. The most reliable method documented involves base-mediated cyclization of fluorinated pyrimidine derivatives with acyl chlorides, followed by esterification and crystallization.

Alternative synthetic strategies, including Mannich condensation and catalytic cycloaddition, offer routes for structural diversification and potential scale-up. Optimization of reaction conditions, solvent choice, and purification techniques are critical for maximizing yield and purity.

This compound's synthesis is well-supported by spectroscopic and analytical data, confirming its structure and suitability for further pharmaceutical development.

Chemical Reactions Analysis

Types of Reactions

2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid involves its interaction with specific molecular targets. One known target is protoporphyrinogen oxidase, an enzyme involved in the biosynthesis of chlorophyll. Inhibition of this enzyme disrupts chlorophyll production, leading to stunted plant growth and ultimately death .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocycle Variants

a) Pyrimidine-Based Analogs
  • 2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic Acid Structure: Pyrimidine ring with fluorine at position 5 and acetic acid at position 1. Synthesis: Prepared via carboxymethylation of 5-fluorouracil, followed by coupling with amino acid esters using EDC·HCl and HOBt . Key Differences: The pyrimidine core lacks the oxygen atom present in benzoxazine, reducing aromatic stabilization and altering electronic properties.
b) Benzothiazine Derivatives
  • 2-[(Z)-1,1-Dioxo-2-(2,4,5-trifluorobenzyl)-3,4-dihydro-2H-1,2-benzothiazin-4-ylidene]acetic Acid
    • Structure : Benzothiazine core with a sulfone group, trifluorobenzyl substituent, and exocyclic double bond.
    • Properties : Exhibits a semi-chair conformation and forms hydrogen-bonded dimers in crystals .
    • Comparison : The sulfur atom in benzothiazine increases hydrophobicity and may influence metabolic stability compared to the oxygen in benzoxazine.

Substituent Variations

a) Fluorine Position and Electronic Effects
  • Zenarestat (3-(4-Bromo-2-fluorobenzoyl)-7-chloro-3,4-dihydro-2,4-dioxo-1(2H)-quinazolineacetic acid): Fluorine at position 2 on the benzoyl group enhances halogen bonding with enzymes like aldose reductase .
  • JF0048 (2-(3-(4-Chloro-3-nitrobenzyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid): Nitro and chloro substituents improve binding selectivity toward AKR1B10 over aldose reductase .
b) Acetic Acid Derivatives

Crystallographic and Hydrogen-Bonding Profiles

Compound Core Structure Key Substituents Hydrogen Bonding Patterns Reference
Target Compound Benzoxazine 7-F, acetic acid Likely O–H⋯O/N interactions
2-(3-Oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetic Acid Benzothiazine 3-Oxo, acetic acid O–H⋯O (carboxylic acid-water dimer)
JF0048 Pyrimidine 4-Cl-3-NO₂-benzyl, acetic acid Not reported; inferred hydrophobic interactions

Enzymatic Inhibition and Selectivity

  • JF0048 : IC₅₀ = 0.12 µM for AKR1B10 vs. 4.5 µM for aldose reductase, demonstrating substituent-driven selectivity .
  • Zenarestat : Potent aldose reductase inhibitor (IC₅₀ < 1 µM) due to halogen and carboxylic acid motifs .

Structure-Activity Relationship (SAR) Insights

  • Fluorine Position : 7-Fluorine in the target compound may enhance metabolic stability compared to 5-fluorine in pyrimidine analogs.
  • Heterocycle Choice : Benzoxazines offer intermediate polarity between pyrimidines (more polar) and benzothiazines (more hydrophobic).
  • Substituent Bulk : Bulky groups (e.g., nitrobenzyl in JF0048) improve enzyme selectivity but may reduce solubility .

Biological Activity

2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid is a compound belonging to the class of benzoxazines, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be described as follows:

  • Chemical Formula : C10H8FNO4
  • Molecular Weight : 225.17 g/mol
  • IUPAC Name : 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

Antimicrobial Activity

Research indicates that derivatives of benzoxazines exhibit significant antimicrobial properties. In vitro studies have demonstrated that 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid has notable antibacterial and antifungal activities.

Microorganism Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus5.64 µM
Escherichia coli8.33 µM
Bacillus subtilis4.69 µM
Candida albicans16.69 µM

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents .

Anticancer Activity

Benzoxazine derivatives have also been studied for their anticancer properties. Preliminary studies show that 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid can inhibit the proliferation of various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Case Study:
In a study involving human breast cancer cells (MCF7), treatment with the compound resulted in a significant reduction in cell viability and an increase in apoptotic markers such as caspase activation .

Anti-inflammatory Activity

The compound has demonstrated anti-inflammatory effects in preclinical models. It was observed to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests a potential role in managing inflammatory diseases .

The biological activities of 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid are believed to be mediated through several mechanisms:

  • Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
  • Reactive Oxygen Species (ROS) Generation : Induction of oxidative stress leading to apoptosis in cancer cells.
  • Modulation of Signaling Pathways : Alteration of NF-kB and MAPK signaling pathways contributing to its anti-inflammatory effects.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 2-(7-Fluoro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid?

  • Methodology : A common approach involves cyclocondensation of fluorinated precursors with acetic acid derivatives. For example, refluxing intermediates (e.g., 7-fluoro-2,4-dihydroxybenzoxazine) with activated acetic acid derivatives (e.g., bromoacetic acid) in polar aprotic solvents like DMF. Isolation may require column chromatography or recrystallization using ethanol/water mixtures.
  • Key Considerations : Monitor reaction progress via TLC or HPLC. Fluorine substitution at the 7-position may influence reaction kinetics due to electron-withdrawing effects .

Q. How is the purity and structural integrity of this compound validated?

  • Analytical Techniques :

  • HPLC : Use a C18 column with UV detection (λ = 254 nm) and a mobile phase of acetonitrile/water (70:30).
  • Mass Spectrometry : Exact mass analysis (e.g., ESI-MS) should confirm the molecular ion [M+H]⁺ at m/z 279.04 (calculated for C₁₀H₇FNO₅).
  • NMR : ¹H NMR should show characteristic signals: δ 4.3–4.5 ppm (CH₂ of acetic acid), δ 7.2–7.5 ppm (aromatic protons), and δ 10.2 ppm (carboxylic acid proton) .

Q. What are the primary biological targets or assays for this compound?

  • Initial Screening : Prioritize enzyme inhibition assays (e.g., xanthine oxidase or dihydrofolate reductase) due to structural similarity to benzoxazinone-based inhibitors.
  • Cytotoxicity Testing : Use MTT assays on cancer cell lines (e.g., T98 glioblastoma) with IC₅₀ calculations. Include positive controls (e.g., doxorubicin) and solvent controls .

Advanced Research Questions

Q. How can crystallographic data resolve discrepancies in proposed tautomeric forms of this compound?

  • Experimental Design :

  • Grow single crystals via slow evaporation of a saturated DMSO/ethanol solution.
  • Collect X-ray diffraction data (e.g., Rigaku AFC10 with Cu-Kα radiation).
  • Refine using SHELXL (space group P2₁/n, Z = 4) to determine bond lengths and angles. Key parameters: C=O bond lengths (~1.21 Å) and dihedral angles between benzoxazinone and acetic acid moieties (~21°) .
    • Data Interpretation : Tautomeric forms (e.g., keto-enol) are distinguished by hydrogen-bonding patterns (O–H···O distances < 2.6 Å) and electron density maps .

Q. What strategies are effective in isolating E/Z isomers of analogous benzoxazinone derivatives?

  • Chromatographic Separation : Use chiral HPLC columns (e.g., Chiralpak IA) with hexane/isopropanol (80:20) to resolve isomers.
  • Crystallographic Differentiation : Analyze intermolecular interactions (e.g., hydrogen-bonded dimers in E-isomers vs. monomeric Z-forms) .
  • Dynamic NMR : Monitor isomerization kinetics at variable temperatures (e.g., coalescence temperature for rotamers) .

Q. How can conflicting spectroscopic data (e.g., NMR vs. XRD) for the fluorinated benzoxazinone core be reconciled?

  • Case Study : If NMR suggests planar aromaticity but XRD shows puckering:

Perform DFT calculations (B3LYP/6-311+G**) to compare energy minima for planar vs. non-planar conformers.

Validate via variable-temperature NMR to detect conformational flexibility.

Cross-reference with IR spectroscopy (C=O stretching frequencies ~1700 cm⁻¹ for rigidity) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.